Cas no 143120-47-2 (Zhebeirine)
Zhebeirine structure
Product Name:Zhebeirine
Zhebeirine Chemical and Physical Properties
Names and Identifiers
-
- Cevan-6-one,3-hydroxy-, (3b,5a,25a)-
- (-)-Zhebeirine
- 25-Epieduardine
- Benzo[7,8]fluoreno[2,1-b]quinolizine,cevan-6-one deriv.
- Puqiedinone
- Zhebeirine
- DTXSID501318154
- CS-0134749
- Cevan-6-one, 3-hydroxy-, (3beta,5alpha,25alpha)-
- AKOS040763741
- (1R,2S,6R,9S,10R,11S,14S,15S,18S,20S,23R,24S)-20-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
- D85031
- 143120-47-2
- HY-N7600
- DA-68828
-
- Inchi: InChI=1S/C27H43NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-25,29H,4-14H2,1-3H3/t15-,16-,17+,18-,19-,20-,21+,22-,23+,24-,25+,27-/m1/s1
- InChI Key: MWBJDDYEYGDWCZ-PAYGNFRXSA-N
- SMILES: C1C[C@]2(C)[C@@]3([H])C[C@]4([H])[C@@]([H])(CC[C@]5([H])[C@@H](C)[C@]6([H])CC[C@@H](C)CN6C[C@]54[H])[C@]3([H])CC(=O)[C@@]2([H])C[C@H]1O
Computed Properties
- Exact Mass: 413.329379614g/mol
- Monoisotopic Mass: 413.329379614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 707
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 40.5Ų
Zhebeirine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7600-1mg |
Zhebeirine |
143120-47-2 | 1mg |
¥900 | 2024-07-19 | ||
| ChemScence | CS-0134749-1mg |
Zhebeirine |
143120-47-2 | 1mg |
$240.0 | 2022-04-27 | ||
| MedChemExpress | HY-N7600-5mg |
Zhebeirine |
143120-47-2 | 5mg |
¥2250 | 2024-07-19 | ||
| TargetMol Chemicals | TN6913-10 mg |
Zhebeirine |
143120-47-2 | 98% | 10mg |
¥ 2,280 | 2023-07-10 | |
| TargetMol Chemicals | TN6913-1 mL * 10 mM (in DMSO) |
Zhebeirine |
143120-47-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 1620 | 2023-09-15 | |
| TargetMol Chemicals | TN6913-10mg |
Zhebeirine |
143120-47-2 | 10mg |
¥ 2280 | 2024-07-19 | ||
| TargetMol Chemicals | TN6913-1 ml * 10 mm |
Zhebeirine |
143120-47-2 | 1 ml * 10 mm |
¥ 1620 | 2024-07-19 | ||
| Aaron | AR01RUC5-10mg |
Cevan-6-one, 3-hydroxy-, (3β,5α,25α)- |
143120-47-2 | 98% | 10mg |
$299.00 | 2025-02-12 | |
| Aaron | AR01RUC5-5mg |
Cevan-6-one, 3-hydroxy-, (3β,5α,25α)- |
143120-47-2 | 98% | 5mg |
$165.00 | 2025-02-12 |
Zhebeirine Related Literature
-
1. Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae familyHui-Jun Li,Yan Jiang,Ping Li Nat. Prod. Rep. 2006 23 735
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids
143120-47-2 (Zhebeirine) Related Products
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- 103805-68-1(Cevan-3-one, 6-hydroxy-, (5α,6β,17β)-)
- 117695-02-0(5H-Benzo[a]fluoren-5-one,9-[(1S)-1-[(2R,5S)-1,5-dimethyl-2-piperidinyl]ethyl]hexadecahydro-3-hydroxy-10,11b-dimethyl-,(3S,4aS,6aS,6bR,9R,10R,10aS,11aS,11bR)-)
- 151003-95-1(3,6-Cevanediol; (3β,5α,20β,25α)-form, 6-Ketone)
- 119766-92-6(Cevan-6-one,3,16-dihydroxy-, (3b,5a,16b)- (9CI))
- 150133-32-7(3,6-Cevanediol; (3β,5α,6β,17β,20β,22β,25β)-form, 6-Ketone)
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- 103530-47-8(3,6-Cevanediol; (3β,5α,17β,22β,25β)-form, 6-Ketone)
- 142768-81-8(12,3,6a-Ethanylylidene-9,11a-methanoazuleno[2,1-b]azocin-11(6bH)-one,1-ethyldodecahydro-6,8-dihydroxy-3,10-dimethyl-,(3R,6S,6aR,6bR,8R,9R,10S,11aR,12R,12aR,14R)- (9CI))
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